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Compound of Interest

Compound Name: (Rac)-Spirotetramat-enol

Cat. No.: B1395592

The following guide provides essential safety and logistical information for the proper disposal
of (Rac)-Spirotetramat-enol, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Summary of Key Safety and Physical Data

Proper handling and disposal of (Rac)-Spirotetramat-enol require an understanding of its
physical properties and associated hazards. The following table summarizes crucial data for
quick reference.
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Property

Data

Chemical Identification

(Rac)-Spirotetramat-enol; cis-3-(2,5-
Dimethylphenyl)-4-hydroxy-8-methoxy-1-

azaspiro[4.5]dec-3-en-2-one[1]

Molecular Formula

C1sH23NO3[1][2]

Molecular Weight

301.38 g/mol [1][2]

Physical State

Solid (Neat form)[1]

Decomposition Temperature

Decomposes at approximately 229 °C[2]

Storage Conditions

Store in a cool, dry place, in a tightly closed
container. Recommended temperatures include
4°C and ambient (>5 °C).[1][2][3]

Hazard Statements

Causes serious eye irritation.[2][4] Irritating to
skin.[2] Toxic to fish and other aquatic
organisms, with potential for long-term adverse

effects in the aquatic environment.[2]

Signal Word

Warning[2]

UN Number (Transport)

UN3077 (Environmentally hazardous substance,

solid, n.0.s.)[2]

Experimental Protocols for Disposal and Spill

Management

The following protocols provide step-by-step guidance for managing the disposal of bulk

material and handling accidental spills of (Rac)-Spirotetramat-enol.

Protocol 1: Disposal of Unused or Waste (Rac)-

Spirotetramat-enol

This procedure applies to the disposal of expired, surplus, or contaminated bulk quantities of

the chemical.
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o Personal Protective Equipment (PPE): Before handling the material, wear appropriate safety
apparel, including chemical-resistant gloves, protective clothing, and eye or face protection.
[2][4] Ensure work is conducted in a well-ventilated area or under a fume hood to avoid

breathing vapors.[4]
o Waste Characterization and Segregation:

o Classify the material as hazardous waste due to its aquatic toxicity and irritant properties.

[2]

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Packaging and Labeling:
o Place the waste material in a clearly labeled, sealed, and non-reactive container.

o The label should include the chemical name "(Rac)-Spirotetramat-enol," the appropriate
hazard pictograms (e.g., irritant, environmentally hazardous), and the UN number
(UN3077).

» Disposal Method:

o The primary recommended disposal method is incineration in an authorized special waste
incineration plant.[5][6]

o Contact your institution's EHS office or a licensed professional waste disposal service to
arrange for collection and transport.

o Consult with the waste disposal site operator and the responsible authority to ensure all
local, regional, and national regulations are met.[5] Do not let the product enter drains.[4]

Protocol 2: Spill Cleanup and Disposal

This protocol outlines the procedure for safely managing and disposing of small spills of (Rac)-
Spirotetramat-enol in a laboratory setting.

e Immediate Response and PPE:
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o Ensure adequate ventilation.[4]

o Wear the appropriate PPE as described in Protocol 1 (gloves, safety glasses/goggles, lab
coat).

e Containment and Collection:

o For small spills, the material can be collected by gently sweeping it into a suitable
container for proper disposal.[3] Alternatively, a wet cloth can be used to collect the
material.[3]

o Prevent further leakage or spillage if it is safe to do so0.[4]
e Decontamination:

o After the bulk of the spill has been collected, decontaminate the area. Wash the surface
with plenty of soapy water.[3]

o Packaging and Disposal of Spill Debris:

o Place all contaminated materials (e.g., used cloths, absorbent pads, contaminated PPE)
into a sealed container.

o Label the container as hazardous waste containing "(Rac)-Spirotetramat-enol spill
debris.”

o Dispose of the container through your institution's hazardous waste program, following the
same procedure as for bulk waste.

Visual Workflow for Disposal Decision-Making

The following diagram illustrates the logical steps and decision points for the proper disposal of
(Rac)-Spirotetramat-enol.
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Unwanted (Rac)-Spirotetramat-enol
(Waste Generation)

:

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Type

Bulf Waste

Small Spill Bulk / Contaminated Material

Step 3a: Collect Spill Debris Step 3b: Securely Package
(Sweep or use wet cloth) in Primary Container
Step 4a: Package Debris in Step 4b: Label Container
Labeled Waste Container (Hazardous Waste, Chemical Name, UN#)

Step 5: Contact EHS / Licensed
Waste Disposal Service

Final Disposal via
Authorized Incineration

Click to download full resolution via product page

Caption: Disposal workflow for (Rac)-Spirotetramat-enol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1395592?utm_src=pdf-body-img
https://www.benchchem.com/product/b1395592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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